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Compound of Interest

Compound Name: Octyltrimethylammonium bromide

Cat. No.: B1223165

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals such as Octyltrimethylammonium bromide.
This guide provides immediate, essential safety protocols and logistical plans for its use and
disposal, fostering a secure research environment.

Chemical Identification and Hazards:

Identifier Value

Chemical Name n-Octyltrimethylammonium Bromide
CAS Number 2083-68-3

Molecular Formula C11H26BrN

Physical Form Solid powder[1]

Causes skin irritation.[2][3] Causes serious eye
Hazard Statements irritation.[2][3] May cause respiratory irritation.[1]

[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.[5]
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Protection Type Specific Equipment Rationale

Goggles or safety glasses with

side-shields.[6] A face shield To prevent eye contact which
Eye Protection may be required in situations can cause serious irritation.[2]

with a higher risk of splashing. [6]

[3]

Chemical-resistant gloves
(e.g., PVC or neoprene).[7]
Long-sleeved clothing and a ] ] ]
) ) ) ) To avoid skin contact which
Skin and Body Protection chemical-resistant apron.[6] o
) can cause irritation.[2][6]
Protective boots may be
necessary depending on the

scale of handling.[3]

An effective dust mask or a

NIOSH/MSHA approved ) ] )
) To prevent inhalation, which
) ) respirator should be used, ]
Respiratory Protection _ . may cause respiratory tract
particularly when generating T
irritation.[4][6]

dust or in poorly ventilated
areas.[5][6]

Operational Plan: Step-by-Step Handling Procedure

1.

Engineering Controls:
Work in a well-ventilated area.[6]

Utilize process enclosures, local exhaust ventilation, or a chemical fume hood to minimize
airborne exposure.[5][6]

Ensure an eyewash station and safety shower are readily accessible.[2][5]
. Safe Handling Practices:
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe in the dust.[6]
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Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[6]

Store in a dry, cool, and well-ventilated place, protected from moisture as the substance is

hygroscopic.[2][6]

Keep away from heat and sources of ignition.[6]

. Emergency Procedures:

Exposure Type

Immediate Action

Eye Contact

Immediately rinse cautiously with water for
several minutes.[2][6] Remove contact lenses if
present and easy to do. Continue rinsing.[2][6] If

eye irritation persists, seek medical attention.[2]

[6]

Skin Contact

Take off contaminated clothing immediately.[2]
Wash the affected area with plenty of soap and
water.[2][6] If skin irritation occurs, get medical

advice.[2]

Inhalation

Move the person to fresh air.[2][6] If breathing is
difficult, give oxygen.[6] If not breathing, give

artificial respiration.[6] Seek medical attention.

[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth.[2] Never
give anything by mouth to an unconscious

person.[6] Obtain immediate medical attention.

[2][6]

Spill

For minor spills, use appropriate tools to put the
spilled solid in a suitable waste disposal
container.[6] For major spills, alert the fire
brigade and move upwind.[8] Prevent the spill

from entering drains or waterways.[6][8]
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Disposal Plan

Proper disposal of Octyltrimethylammonium bromide and its contaminated materials is
crucial to prevent environmental harm.

e \Waste Collection:

o Solid Waste: Collect pure chemical waste and any contaminated materials (e.g., gloves,
weighing paper) in a dedicated and clearly labeled hazardous waste container.[5]

o Liquid Waste: Collect solutions in a separate, leak-proof hazardous waste container.[5]
» Disposal Route:

o Disposal must be carried out by a licensed hazardous waste disposal company.[2][5]

o Do not dispose of into the sanitary sewer system or general waste.[5]

o Follow all local and national regulations for hazardous waste disposal.[2]
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Caption: Workflow for the safe handling and disposal of Octyltrimethylammonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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